Cas no 1824198-76-6 (2-(3-Aminobutyl)-5-chlorophenol)

• Product Name: 2-(3-Aminobutyl)-5-chlorophenol
• CAS No: 1824198-76-6
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6226085
• PubChem ID: 130001474
• Update Time: 2025-10-24

2-(3-Aminobutyl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 1824198-76-6
• EN300-1968713
• 2-(3-aminobutyl)-5-chlorophenol
• 2-(3-Aminobutyl)-5-chlorophenol

• Inchi： 1S/C10H14ClNO/c1-7(12)2-3-8-4-5-9(11)6-10(8)13/h4-7,13H,2-3,12H2,1H3
• InChI Key： AYSZAOURRWMBTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)CCC(C)N

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-Aminobutyl)-5-chlorophenol

Introduction to 2-(3-Aminobutyl)-5-chlorophenol (CAS No. 1824198-76-6)

2-(3-Aminobutyl)-5-chlorophenol, identified by its Chemical Abstracts Service (CAS) number 1824198-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural motif—a chlorophenol core substituted with a 3-aminobutyl side chain—exhibits a distinct chemical profile that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(3-Aminobutyl)-5-chlorophenol consists of a phenolic ring bearing a chlorine atom at the 5-position and an amine-terminated butyl group attached to the 3-position. This configuration imparts both hydrophilic and lipophilic properties to the molecule, enhancing its solubility and bioavailability in biological systems. Such structural features are highly valued in medicinal chemistry, as they can optimize pharmacokinetic parameters and improve target specificity.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(3-Aminobutyl)-5-chlorophenol and its derivatives. The presence of both an amine and a chloro substituent provides multiple sites for chemical modification, enabling the synthesis of analogs with tailored biological activities. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymatic pathways, making it a viable lead compound for further investigation in drug discovery.

One of the most compelling aspects of 2-(3-Aminobutyl)-5-chlorophenol is its potential role in modulating inflammatory responses. Emerging research indicates that chlorophenolic derivatives can interact with various inflammatory mediators, potentially offering therapeutic benefits in conditions such as arthritis, inflammatory bowel disease, and other chronic inflammatory disorders. The 3-aminobutyl group, in particular, may contribute to enhanced binding affinity to biological targets by increasing molecular flexibility and improving receptor interactions.

The synthesis of 2-(3-Aminobutyl)-5-chlorophenol involves multi-step organic transformations, including nucleophilic substitution reactions, alkylation processes, and functional group interconversions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent pharmacological testing. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to characterize the compound's structure and confirm its identity.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of 2-(3-Aminobutyl)-5-chlorophenol with potential biological targets. These simulations have provided insights into the compound's binding affinity and mode of action, guiding the design of more effective derivatives. Additionally, quantum mechanical calculations have been utilized to predict the electronic properties of the molecule, which are essential for understanding its reactivity and metabolic stability.

The pharmacokinetic behavior of 2-(3-Aminobutyl)-5-chlorophenol has also been scrutinized through in vitro and in vivo studies. These investigations have revealed that the compound exhibits moderate oral bioavailability and prolonged circulation time, suggesting its suitability for therapeutic applications requiring sustained action. Furthermore, preliminary toxicological assessments have indicated that 1824198-76-6 is well-tolerated at relevant doses, although further studies are needed to fully evaluate its safety profile.

In conclusion,2-(3-Aminobutyl)-5-chlorophenol represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it an attractive candidate for further development. As our understanding of molecular interactions continues to advance,1824198-76-6 may play a crucial role in the discovery of novel therapeutic agents that address unmet medical needs.